Cas no 1227592-09-7 (2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile)

• Product Name: 2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile
• CAS No: 1227592-09-7
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4913884
• Update Time: 2025-05-21

2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-hydroxypyridine-6-acetonitrile
• 2-(5-Chloro-6-oxo-1,6-dihydropyridin-2-yl)acetonitrile
• 2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile

• Inchi： 1S/C7H5ClN2O/c8-6-2-1-5(3-4-9)10-7(6)11/h1-2H,3H2,(H,10,11)
• InChI Key： HHLIIYKZJRZKPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC#N)NC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9

Additional information on 2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile

Compound CAS No. 1227592-09-7: 2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile

Compound CAS No. 1227592-09-7, also known as 2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile, is a synthetic organic compound with a unique chemical structure that has garnered attention in various fields of research. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a chlorine atom at position 5, an oxo group at position 6, and an acetonitrile group at position 2. These structural features contribute to its distinct chemical properties and reactivity.

The synthesis of 2-(5-Chloro-6-oxo-1H-pyridin-2-yl)acetonitrile involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, oxidation, and coupling reactions to achieve the desired product. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

The chemical properties of CAS No. 1227592-09 are highly dependent on its functional groups. The pyridine ring imparts aromatic stability, while the chlorine substituent introduces electron-withdrawing effects that influence the compound's reactivity. The acetonitrile group further enhances the molecule's versatility by providing a nitrile functionality, which can participate in various chemical transformations such as hydrolysis, alkylation, and condensation reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules.

In terms of applications, compound CAS No. 1227592 has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for developing novel drugs targeting specific biological pathways. For example, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, making it a candidate for drug development programs. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices.

The environmental impact and toxicity profile of compound CAS No. 122759 have also been subjects of recent research. Studies conducted under controlled laboratory conditions suggest that it exhibits moderate toxicity to aquatic organisms, highlighting the need for careful handling and disposal practices during industrial applications. Researchers are actively investigating methods to minimize its environmental footprint through recycling and waste management strategies.

In conclusion, CAS No. 122759, or compound CAS No., represents an intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in fields ranging from pharmaceuticals to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.